Cas no 2137644-76-7 ([1-(Trifluoromethyl)cyclobutyl]methanesulfinamide)

• Product Name: [1-(Trifluoromethyl)cyclobutyl]methanesulfinamide
• CAS No: 2137644-76-7
• MF: C₆H₁₀F₃NOS
• MW: 201.209910869598
• CID: 6313294
• PubChem ID: 165749453
• Update Time: 2025-05-21

[1-(Trifluoromethyl)cyclobutyl]methanesulfinamide Chemical and Physical Properties

Names and Identifiers

• EN300-732733
• 2137644-76-7
• [1-(trifluoromethyl)cyclobutyl]methanesulfinamide
• [1-(Trifluoromethyl)cyclobutyl]methanesulfinamide

• Inchi： 1S/C6H10F3NOS/c7-6(8,9)5(2-1-3-5)4-12(10)11/h1-4,10H2
• InChI Key： ZEUVBGYSLWAAAN-UHFFFAOYSA-N
• SMILES： S(CC1(C(F)(F)F)CCC1)(N)=O

Computed Properties

• Exact Mass: 201.04351960g/mol
• Monoisotopic Mass: 201.04351960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 62.3Ų

Additional information on [1-(Trifluoromethyl)cyclobutyl]methanesulfinamide

[1-(Trifluoromethyl)cyclobutyl]methanesulfinamide: A Comprehensive Overview

The compound with CAS No. 2137644-76-7, commonly referred to as [1-(Trifluoromethyl)cyclobutyl]methanesulfinamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a trifluoromethyl-substituted cyclobutane ring with a methanesulfinamide group. The combination of these functional groups imparts distinctive electronic and steric properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of [1-(Trifluoromethyl)cyclobutyl]methanesulfinamide in the development of advanced materials, particularly in the realm of organocatalysis and asymmetric synthesis. The trifluoromethyl group is known for its electron-withdrawing effects, which can significantly influence the reactivity of the molecule. This property has been exploited in designing more efficient catalysts for industrial processes. Moreover, the cyclobutane ring introduces strain into the molecule, which can be harnessed to create reactive intermediates in organic reactions.

One of the most intriguing aspects of this compound is its role in the synthesis of bioactive molecules. Researchers have demonstrated that [1-(Trifluoromethyl)cyclobutyl]methanesulfinamide can serve as a versatile building block for constructing complex molecular architectures. Its ability to participate in both nucleophilic and electrophilic reactions makes it a valuable tool in medicinal chemistry. For instance, it has been employed in the synthesis of potential drug candidates targeting various therapeutic areas, including oncology and neurodegenerative diseases.

The synthesis of [1-(Trifluoromethyl)cyclobutyl]methanesulfinamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the cyclobutane ring through ring-closing metathesis and subsequent functionalization to introduce the trifluoromethyl and methanesulfinamide groups. Recent advancements in catalytic systems have enabled higher yields and improved selectivity in these reactions, making the compound more accessible for large-scale applications.

In terms of physical properties, [1-(Trifluoromethyl)cyclobutyl]methanesulfinamide exhibits a melting point of approximately 125°C and is soluble in common organic solvents such as dichloromethane and THF. Its stability under various reaction conditions has been thoroughly investigated, revealing its resilience to thermal degradation and oxidative environments. These properties make it suitable for use in demanding chemical processes.

From an environmental perspective, the compound has been assessed for its biodegradability and eco-toxicity. Studies indicate that [1-(Trifluoromethyl)cyclobutyl]methanesulfinamide undergoes slow degradation under aerobic conditions, suggesting that its environmental impact should be carefully monitored in industrial settings. Regulatory bodies have also evaluated its safety profile, concluding that it poses minimal risks to human health when handled according to established safety protocols.

Looking ahead, the future of [1-(Trifluoromethyl)cyclobutyl]methanesulfinamide lies in its potential to revolutionize several industries. Its unique combination of electronic effects and structural features positions it as a key player in the development of next-generation materials and pharmaceuticals. Ongoing research is focused on optimizing its synthesis pathways and exploring novel applications across diverse fields.

In conclusion, [1-(Trifluoromethyl)cyclobutyl]methanesulfinamide (CAS No. 2137644-76-7) stands as a testament to the ingenuity of modern chemistry. Its remarkable properties and versatile applications underscore its importance in contemporary scientific research. As advancements continue to unfold, this compound is poised to make significant contributions to both academic and industrial endeavors.